Cas no 147031-86-5 (1,4-Benzodioxin-2-carbothioic acid, 2,3-dihydro-, O-ethyl ester)

• Product Name: 1,4-Benzodioxin-2-carbothioic acid, 2,3-dihydro-, O-ethyl ester
• CAS No: 147031-86-5
• MF: C₁₁H₁₂O₃S
• MW: 224.276182174683
• CID: 3769034
• PubChem ID: 10443610
• Update Time: 2025-04-22

1,4-Benzodioxin-2-carbothioic acid, 2,3-dihydro-, O-ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzodioxin-2-carbothioic acid, 2,3-dihydro-, O-ethyl ester
• 147031-86-5
• O-Ethyl 2,3-dihydro-1,4-benzodioxin-2-carbothioate
• DTXSID401226126

• Inchi： 1S/C11H12O3S/c1-2-12-11(15)10-7-13-8-5-3-4-6-9(8)14-10/h3-6,10H,2,7H2,1H3
• InChI Key： SPJCJPXLPPDLOD-UHFFFAOYSA-N
• SMILES： S=C(C1COC2C=CC=CC=2O1)OCC

Computed Properties

• Exact Mass: 224.05071541Da
• Monoisotopic Mass: 224.05071541Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 59.8Ų